Cas no 171598-15-5 (3-(3-PHENYL-2-PROPENYLIDENE)-2-BENZOFURAN-1(3H)-ONE)

• Product Name: 3-(3-PHENYL-2-PROPENYLIDENE)-2-BENZOFURAN-1(3H)-ONE
• CAS No: 171598-15-5
• MF: C₁₇H₁₂O₂
• MW: 248.275984764099
• MDL: MFCD00202398
• CID: 5210834
• Update Time: 2026-03-06

3-(3-PHENYL-2-PROPENYLIDENE)-2-BENZOFURAN-1(3H)-ONE Chemical and Physical Properties

Names and Identifiers

• 3-(3-phenyl-2-propenylidene)-2-benzofuran-1(3H)-one
• (3Z)-3-[(E)-3-phenylprop-2-enylidene]-2-benzofuran-1-one
• (3Z)-3-[(2E)-3-phenylprop-2-en-1-ylidene]-1,3-dihydro-2-benzofuran-1-one
• HMS1364P08
• STL566237
• 3-[(1E,2E)-3-Phenyl-2-propenylidene]isobenzofuran-1(3H)-one
• 3-[(1Z,2E)-3-Phenyl-2-propenylidene]isobenzofuran-1(3H)-one
• (3Z)-3-[(2E)-3-phenylprop-2-en-1-ylidene]-2-benzofuran-1(3H)-one
• 3-(3-PHENYL-2-PROPENYLIDENE)-2-BENZOFURAN-1(3H)-ONE

• MDL： MFCD00202398
• Inchi： 1S/C17H12O2/c18-17-15-11-5-4-10-14(15)16(19-17)12-6-9-13-7-2-1-3-8-13/h1-12H/b9-6+,16-12-
• InChI Key： BWRXEDXIEAKICC-FLIHGVEMSA-N
• SMILES： O1C(C2C=CC=CC=2/C/1=C/C=C/C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 388
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on 3-(3-PHENYL-2-PROPENYLIDENE)-2-BENZOFURAN-1(3H)-ONE

Comprehensive Overview of 3-(3-PHENYL-2-PROPENYLIDENE)-2-BENZOFURAN-1(3H)-ONE (CAS No. 171598-15-5): Properties, Applications, and Industry Insights

3-(3-Phenyl-2-propenylidene)-2-benzofuran-1(3H)-one (CAS No. 171598-15-5) is a specialized organic compound gaining attention in pharmaceutical and material science research. This benzofuran derivative exhibits unique structural features, including a conjugated system formed by the propenylidene moiety and benzofuranone core, which contribute to its potential applications in optoelectronics and bioactive molecule development. Researchers are particularly interested in its photophysical properties, as the extended π-conjugation system may enable applications in organic light-emitting diodes (OLEDs) or fluorescent probes.

The compound's molecular structure (C₁₇H₁₂O₂) features a benzofuran-1(3H)-one scaffold substituted at the 3-position with a 3-phenyl-2-propenylidene group. This configuration creates interesting electronic delocalization patterns that are currently being explored for small-molecule drug discovery, especially in targeting protein-protein interactions. Recent studies suggest similar benzofuran derivatives show promise in modulating biological pathways related to inflammation and metabolic disorders, though specific data for CAS 171598-15-5 remains under investigation.

From a synthetic chemistry perspective, 3-(3-Phenyl-2-propenylidene)-2-benzofuran-1(3H)-one can be prepared through condensation reactions between appropriately functionalized benzofuranone precursors and cinnamaldehyde derivatives. The compound's stability under various conditions makes it suitable for further derivatization, a feature that organic chemists are exploiting to create libraries of structurally related compounds for high-throughput screening programs.

In material science applications, the rigid planar structure of this benzofuran-based compound contributes to interesting solid-state packing arrangements that may influence charge transport properties. Researchers are examining its potential as a building block for organic semiconductors, particularly for use in flexible electronics and printed electronic devices. The compound's absorption and emission characteristics are also being evaluated for possible use in solar cell technologies as part of donor-acceptor systems.

Quality control parameters for CAS 171598-15-5 typically include HPLC purity assessment (>98%), characterization by 1H NMR and 13C NMR spectroscopy, and mass spectrometric confirmation. The compound is generally supplied as a crystalline solid with defined melting point characteristics, though polymorph screening may be necessary for certain applications. Storage recommendations usually suggest protection from light at controlled temperatures to maintain stability.

Current market trends show growing demand for specialized heterocyclic compounds like 3-(3-Phenyl-2-propenylidene)-2-benzofuran-1(3H)-one, driven by pharmaceutical research into novel scaffolds and materials science applications. Suppliers are increasingly offering custom synthesis services and bulk quantities to meet research needs, with purity specifications tailored to end-use requirements. The compound's structural features make it a valuable intermediate for further chemical transformations in medicinal chemistry programs.

Environmental and safety considerations for handling 171598-15-5 follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may be limited due to its specialized research use, proper personal protective equipment including gloves and eye protection is recommended. Researchers are advised to consult material safety data sheets and conduct risk assessments prior to use, particularly when scaling up reactions or exploring new applications.

Future research directions for this compound class may explore its potential in bioimaging applications, given the fluorescent properties of related benzofuran derivatives. Additionally, the compound's modular synthesis allows for structural optimization to enhance desired properties, whether for materials or biological applications. As computational chemistry methods improve, virtual screening of benzofuranone libraries containing this scaffold may identify promising leads for various applications.

For researchers sourcing 3-(3-Phenyl-2-propenylidene)-2-benzofuran-1(3H)-one, verification of analytical data and batch-to-batch consistency is crucial. Many suppliers now provide comprehensive characterization data with each lot, including chromatographic profiles and spectroscopic evidence. The compound's relatively stable nature allows for international shipping under standard conditions, facilitating global research collaborations exploring its potential applications.

In conclusion, CAS 171598-15-5 represents an interesting example of how benzofuran-based architectures continue to provide valuable scaffolds for both life sciences and materials research. Its balanced combination of synthetic accessibility and structural features positions it as a versatile building block with potential across multiple disciplines. As research progresses, new applications for this specific compound and its derivatives will likely emerge, particularly in areas requiring tailored molecular properties.